Cas no 1932697-48-7 ((1R,2R)-2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}cyclopentan-1-ol)

• Product Name: (1R,2R)-2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}cyclopentan-1-ol
• CAS No: 1932697-48-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD30499540
• CID: 5153063
• PubChem ID: 102735590
• Update Time: 2025-07-17

(1R,2R)-2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-[[1-(1-methylethyl)-1H-pyrazol-4-yl]oxy]-, (1R,2R)-
• (1R,2R)-2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}cyclopentan-1-ol

• MDL： MFCD30499540
• Inchi： 1S/C11H18N2O2/c1-8(2)13-7-9(6-12-13)15-11-5-3-4-10(11)14/h6-8,10-11,14H,3-5H2,1-2H3/t10-,11-/m1/s1
• InChI Key： LHKDTXOJRHCMRV-GHMZBOCLSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1OC1=CN(C(C)C)N=C1

Additional information on (1R,2R)-2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}cyclopentan-1-ol

Comprehensive Overview of (1R,2R)-2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}cyclopentan-1-ol (CAS No. 1932697-48-7)

The compound (1R,2R)-2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}cyclopentan-1-ol (CAS No. 1932697-48-7) is a chiral cyclopentanol derivative featuring a pyrazole moiety. Its unique structural attributes make it a subject of interest in pharmaceutical and agrochemical research. The presence of the propan-2-yl group and the pyrazol-4-yloxy linkage contributes to its potential as a bioactive molecule. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for chiral intermediates like (1R,2R)-2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}cyclopentan-1-ol has surged due to their role in asymmetric synthesis. The compound's stereochemistry (1R,2R) is critical for its biological activity, aligning with the growing focus on enantioselective catalysis in green chemistry. This trend is reflected in search queries such as "chiral building blocks for drug synthesis" and "pyrazole derivatives in medicinal chemistry," highlighting its relevance in modern research.

The synthesis of 1932697-48-7 often involves multi-step protocols, including cyclization and etherification reactions. Its cyclopentan-1-ol core is a versatile scaffold, frequently appearing in natural products and synthetic analogs. Analytical techniques like HPLC and NMR are employed to confirm its purity and configuration, addressing common user concerns about "quality control of chiral compounds" and "characterization of complex heterocycles."

From a commercial perspective, (1R,2R)-2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}cyclopentan-1-ol is supplied by specialized chemical vendors catering to R&D sectors. Its stability under ambient conditions and solubility in organic solvents enhance its practicality in laboratory settings. Discussions on platforms like ResearchGate often revolve around "scalable synthesis of pyrazole ethers" and "applications of cyclopentanol derivatives," underscoring its interdisciplinary appeal.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling protocols are recommended to ensure safety. The compound's biodegradability and low ecotoxicity align with the "sustainable chemistry" movement, a hot topic in academic and industrial circles. Searches for "green solvents for chiral compound purification" further reflect this alignment.

In conclusion, CAS No. 1932697-48-7 represents a promising candidate for advancing synthetic and medicinal chemistry. Its structural complexity and functional diversity position it at the intersection of innovation and practicality, resonating with contemporary scientific priorities.